Cas no 16385-59-4 (Tetrabutylammonium perrhenate)

Tetrabutylammonium perrhenate (TBAP) is a quaternary ammonium salt of perrhenic acid, commonly used as a catalyst or reagent in organic synthesis and electrochemical applications. Its key advantages include high solubility in organic solvents, facilitating homogeneous reaction conditions, and its stability under a range of temperatures. TBAP is particularly valued in oxidation reactions and as a source of the perrhenate anion (ReO₄⁻) in catalytic systems. The tetrabutylammonium cation enhances phase-transfer properties, improving reactivity in biphasic systems. Its well-defined crystalline structure also makes it suitable for mechanistic studies in coordination chemistry and materials science. TBAP is a versatile compound with applications in both academic and industrial research.
Tetrabutylammonium perrhenate structure
Tetrabutylammonium perrhenate structure
Product Name:Tetrabutylammonium perrhenate
CAS No:16385-59-4
MF:C16H36NO4Re
MW:492.668346405029
MDL:MFCD00012037
CID:121637
PubChem ID:87577536
Update Time:2025-05-27

Tetrabutylammonium perrhenate Chemical and Physical Properties

Names and Identifiers

    • TETRABUTYLAMMONIUM PERRHENATE
    • oxido(trioxo)rhenium,tetrabutylazanium
    • TETRA-N-BUTYLAMMONIUM PERRHENATE
    • tetrabutylammonium perrhenate(VII)
    • Bu4NReO4
    • TetrabutylammoniumPerrhenate
    • 1-Butanaminium, N,N,N-tributyl-, (T-4)-tetraoxorhenate(1-) (1:1)
    • MFCD00012037
    • SCHEMBL2355852
    • SY102168
    • FT-0741939
    • AS-71714
    • oxido(trioxo)rhenium;tetrabutylazanium
    • AKOS015833637
    • J-010097
    • T71887
    • 16385-59-4
    • tetrabutylazanium rheniumoylolate
    • DTXSID70456015
    • T1803
    • Tetrabutylammonium perrhenate
    • MDL: MFCD00012037
    • Inchi: 1S/C16H36N.4O.Re/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;;;;;/h5-16H2,1-4H3;;;;;/q+1;;;;-1;
    • InChI Key: MTTXKKTWRLXAKW-UHFFFAOYSA-N
    • SMILES: [Re](=O)(=O)(=O)[O-].[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

  • Exact Mass: 493.22000
  • Monoisotopic Mass: 493.220186g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 12
  • Complexity: 212
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 74.3

Experimental Properties

  • Color/Form: White white crystal powder
  • PSA: 74.27000
  • LogP: 4.52840
  • Solubility: Not determined

Tetrabutylammonium perrhenate Security Information

Tetrabutylammonium perrhenate Customs Data

  • HS CODE:2923900090
  • Customs Data:

    China Customs Code:

    2923900090

    Overview:

    2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Tetrabutylammonium perrhenate Pricemore >>

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abcr
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Tetrabutylammonium perrhenate, 98%; .
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